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Compound of Interest

4-Bromo-5-methoxy-2-
Compound Name:
methylaniline

Cat. No.: B116754

The following document provides essential safety and logistical information for the proper
disposal of 4-Bromo-5-methoxy-2-methylaniline, a halogenated aromatic amine. This
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and environmental protection.

Immediate Safety and Hazard Identification

4-Bromo-5-methoxy-2-methylaniline and structurally similar compounds are classified as
hazardous. Key hazards include:

o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]
e Irritation: Causes skin irritation and serious eye irritation or damage.[1][3][4][5]
e Respiratory Effects: May cause respiratory irritation.[1][3][4][5]

Due to its classification as a halogenated organic compound, it is subject to stringent
hazardous waste regulations.[6][7][8] Improper disposal can lead to significant environmental
contamination, harming aquatic life and ecosystems.[9][10]

Personal Protective Equipment (PPE)

All personnel handling 4-Bromo-5-methoxy-2-methylaniline waste must wear appropriate
PPE to prevent exposure.[9]
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before
use and disposed of properly after.[11]

o Eye/Face Protection: Chemical safety goggles or a face shield.[3][9]
» Skin and Body Protection: A lab coat or other suitable protective clothing.[3][9]

» Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH (US) or
CEN (EU) approved respirator.[1][3][11]

Step-by-Step Disposal Protocol

The disposal of this chemical must be handled by a licensed professional waste disposal
service.[9][11] Do not attempt to dispose of this material in standard laboratory trash or down
the drain.[9][11]

Step 1: Segregation and Collection
« ldentify and segregate the 4-Bromo-5-methoxy-2-methylaniline waste.[9]
o Keep it separate from other chemical wastes to prevent hazardous reactions.[9]

o For spills, avoid generating dust.[1] Use dry cleanup methods such as sweeping or shoveling
the material into a suitable container.[1][11] Do not use air hoses for cleaning.[1]

Step 2: Packaging and Labeling
» Place the waste in a clean, dry, and sealable container made of a compatible material.[1][9]

e The container must be clearly and accurately labeled with the chemical name ("4-Bromo-5-
methoxy-2-methylaniline”) and appropriate hazard warnings (e.g., "Toxic," "Irritant").[1][9]

Step 3: Waste Storage

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.
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e This area should be cool, dry, and well-ventilated, away from direct sunlight, heat sources,
and incompatible substances like acids and oxidizing agents.[3][9]

o Keep the container tightly closed.[3][9]

Step 4: Arranging for Final Disposal

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.[9]
[11]

o Provide the company with the Safety Data Sheet (SDS) if available and a full description of
the waste.

o The recommended method of disposal is typically high-temperature incineration in a
chemical incinerator equipped with an afterburner and scrubber.[11]

e Ensure all local, state, and federal regulations for hazardous waste disposal are followed.[3]
[5] Maintain records of the disposal as required by regulations.[9]

Data Presentation

While specific quantitative data for 4-Bromo-5-methoxy-2-methylaniline is not readily
available, the table below includes data for structurally similar compounds to provide context for
its physical properties.

Property Value Compound

Flash Point 110°C /230 °F 5-Bromo-2-methylaniline[4]
Melting Point 58 -61°C 4-Bromo-2-methylaniline[2]
Melting Point 52-54°C 4-Bromo-N,N-dimethylaniline
Boiling Point 264 °C 4-Bromo-N,N-dimethylaniline

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-5-
methoxy-2-methylaniline.
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Caption: Workflow for the safe disposal of 4-Bromo-5-methoxy-2-methylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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